Cas no 883290-81-1 (4-carboxymethyl(methyl)aminobenzoic Acid)

• Product Name: 4-carboxymethyl(methyl)aminobenzoic Acid
• CAS No: 883290-81-1
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD01014170
• CID: 3031087
• PubChem ID: 53927138
• Update Time: 2025-05-23

4-carboxymethyl(methyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(Carboxymethyl)(Methyl)Amino]Benzoic Acid
• AS-65557
• SY124751
• methyl-4-carboxyphenyl-glycine
• MFCD01014170
• 4-[carboxymethyl(methyl)amino]benzoic acid
• 4-((Carboxymethyl)(methyl)amino)benzoic acid
• W12343
• 4-((Carboxymethyl)(methyl)amino)benzoicacid
• SCHEMBL3763384
• CS-0037650
• SB78674
• 883290-81-1
• AKOS022844702
• 4-carboxymethyl(methyl)aminobenzoic Acid

• MDL： MFCD01014170
• Inchi： 1S/C10H11NO4/c1-11(6-9(12)13)8-4-2-7(3-5-8)10(14)15/h2-5H,6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： IOOSPZLSDWROKW-UHFFFAOYSA-N
• SMILES： OC(CN(C)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-carboxymethyl(methyl)aminobenzoic Acid

Introduction to 4-carboxymethyl(methyl)aminobenzoic Acid (CAS No. 883290-81-1)

4-carboxymethyl(methyl)aminobenzoic Acid, identified by its Chemical Abstracts Service (CAS) number 883290-81-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the benzoic acid derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-carboxymethyl(methyl)aminobenzoic Acid, including its carboxymethyl and methylamino substituents, contribute to its distinct chemical properties and biological interactions, making it a subject of interest for researchers exploring novel pharmacological agents.

The synthesis and characterization of 4-carboxymethyl(methyl)aminobenzoic Acid have been the focus of several studies aimed at understanding its role in drug development. The compound's molecular structure allows for interactions with various biological targets, which is a critical factor in the design of effective pharmaceuticals. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound, providing valuable insights into its potential as a lead molecule for drug discovery.

In the realm of medicinal chemistry, benzoic acid derivatives have been extensively studied due to their broad spectrum of biological activities. These include anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. The presence of both carboxymethyl and methylamino groups in 4-carboxymethyl(methyl)aminobenzoic Acid enhances its ability to interact with enzymes and receptors, potentially modulating key pathways involved in disease processes. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are often dysregulated in cancer cells.

One of the most compelling aspects of 4-carboxymethyl(methyl)aminobenzoic Acid is its potential application in targeted therapy. Researchers are exploring its use as a prodrug or a co-administered agent that can enhance the efficacy of existing treatments. The compound's ability to cross biological membranes and reach target sites efficiently makes it an attractive candidate for drug delivery systems. Additionally, its stability under various physiological conditions ensures that it can maintain its integrity throughout the formulation process, further improving its suitability for therapeutic use.

The pharmacokinetic profile of 4-carboxymethyl(methyl)aminobenzoic Acid is another area of active investigation. Studies have begun to unravel how this compound is metabolized and excreted by the body, providing critical data for optimizing dosages and minimizing potential side effects. Understanding these processes is essential for developing safe and effective formulations that can be used in clinical settings. Furthermore, the compound's compatibility with other drugs is being evaluated to assess whether it can be used in combination therapies without adverse interactions.

Recent research has also highlighted the role of 4-carboxymethyl(methyl)aminobenzoic Acid in modulating immune responses. Immune checkpoint inhibitors have revolutionized cancer treatment, and there is growing evidence that benzoic acid derivatives can enhance these effects. By interacting with immune cells and signaling pathways, this compound may help to activate or suppress specific immune responses, depending on the context. Such findings open up new avenues for treating autoimmune diseases and infections where immune regulation is crucial.

The chemical synthesis of 4-carboxymethyl(methyl)aminobenzoic Acid presents both challenges and opportunities for industrial-scale production. Advanced synthetic methodologies have been developed to ensure high yields and purity, which are essential for pharmaceutical applications. Techniques such as catalytic hydrogenation, enzymatic reactions, and green chemistry approaches are being employed to optimize the synthesis process while minimizing environmental impact. These innovations not only improve efficiency but also align with global efforts to promote sustainable chemical manufacturing.

The regulatory landscape for 4-carboxymethyl(methyl)aminobenzoic Acid is evolving as more data becomes available on its safety and efficacy. Regulatory agencies require comprehensive toxicological studies before approving new drugs or compounds for clinical use. Researchers are working diligently to provide this data through preclinical trials and animal studies, ensuring that the compound meets stringent safety standards before it can be tested in human populations.

In conclusion,4-carboxymethyl(methyl)aminobenzoic Acid (CAS No. 883290-81-1) represents a promising candidate for further development in pharmaceuticals due to its unique structural features and potential biological activities. Ongoing research continues to uncover new applications for this compound, from cancer therapy to immune modulation, highlighting its versatility as a pharmacological agent. As our understanding of its properties grows, so does the potential for 4-carboxymethyl(methyl)aminobenzoic Acid to make significant contributions to modern medicine.